4-Amino-6-(2,4-difluorophenyl)pyridazin-3-ol
Overview
Description
4-Amino-6-(2,4-difluorophenyl)pyridazin-3-ol, also known as 4-Amino-6-(2,4-difluorophenyl)-3-pyridazinol, is a chemical compound with a wide range of applications in scientific research and laboratory experiments. It can be synthesized in a number of ways, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
4-Amino-6-(2,4-difluorophenyl)pyridazin-3-ol(2,4-difluorophenyl)pyridazin-3-ol has been studied for its potential applications in scientific research. It has been found to have antimicrobial activity, and has been used to study the binding of proteins and other biomolecules. It has also been used to study the structure and function of enzymes, as well as to investigate the effects of drugs on the body. Additionally, 4-amino-6-(2,4-difluorophenyl)pyridazin-3-ol has been used to study the structure and function of DNA and RNA.
Mechanism of Action
Target of Action
Pyridazinone derivatives have been found to exhibit a wide range of pharmacological activities . They have been reported to possess antimicrobial, antitubercular, analgesic, anti-inflammatory, antidiabetic, antihypertensive, antiplatelet, anticancer, antifungal, antidepressant–anxiolytic, anticonvulsant, bronchodilatory (for asthma) and anti-allergic activities .
Mode of Action
Pyridazinone derivatives have been reported to interact with various enzymes and receptors in the body, leading to their diverse pharmacological effects .
Biochemical Pathways
Pyridazinone derivatives have been reported to affect a variety of biochemical pathways related to their pharmacological activities .
Result of Action
The diverse pharmacological activities of pyridazinone derivatives suggest that they can have a wide range of effects at the molecular and cellular level .
Advantages and Limitations for Lab Experiments
The main advantage of using 4-amino-6-(2,4-difluorophenyl)pyridazin-3-ol in laboratory experiments is its ability to bind to proteins and other biomolecules. This allows researchers to study the structure and function of proteins and other biomolecules, as well as the effects of drugs on the body. Additionally, it can be used to study the structure and function of DNA and RNA.
The main limitation of using 4-amino-6-(2,4-difluorophenyl)pyridazin-3-ol in laboratory experiments is its potential toxicity. The compound is believed to be toxic, and should be handled with care. Additionally, it is not water soluble, and must be dissolved in organic solvents prior to use.
Future Directions
There are a number of potential future directions for the study of 4-amino-6-(2,4-difluorophenyl)pyridazin-3-ol. These include further studies of its antimicrobial activity, its ability to bind to proteins and other biomolecules, and its potential to interact with DNA and RNA. Additionally, further studies could be conducted to investigate the effects of the compound on the body, as well as its potential toxicity. Finally, further studies could be conducted to investigate the potential applications of the compound in drug development and other medical applications.
properties
IUPAC Name |
5-amino-3-(2,4-difluorophenyl)-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2N3O/c11-5-1-2-6(7(12)3-5)9-4-8(13)10(16)15-14-9/h1-4H,(H2,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTYDZPVSQGHSRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=NNC(=O)C(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-(2,4-difluorophenyl)pyridazin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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